Cas no 2228270-27-5 (2,2-difluoro-2-(6-methoxy-1H-indol-2-yl)ethan-1-ol)

• Product Name: 2,2-difluoro-2-(6-methoxy-1H-indol-2-yl)ethan-1-ol
• CAS No: 2228270-27-5
• MF: C₁₁H₁₁F₂NO₂
• MW: 227.20735001564
• CID: 5875316
• PubChem ID: 165752055
• Update Time: 2025-06-29

2,2-difluoro-2-(6-methoxy-1H-indol-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-2-(6-methoxy-1H-indol-2-yl)ethan-1-ol
• 2228270-27-5
• EN300-1956306

• Inchi： 1S/C11H11F2NO2/c1-16-8-3-2-7-4-10(11(12,13)6-15)14-9(7)5-8/h2-5,14-15H,6H2,1H3
• InChI Key： TUMVIMLYLUIRPF-UHFFFAOYSA-N
• SMILES： FC(CO)(C1=CC2C=CC(=CC=2N1)OC)F

Computed Properties

• Exact Mass: 227.07578492g/mol
• Monoisotopic Mass: 227.07578492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 45.2Ų

Additional information on 2,2-difluoro-2-(6-methoxy-1H-indol-2-yl)ethan-1-ol

Compound CAS No. 2228270-27-5: 2,2-Difluoro-2-(6-Methoxy-1H-indol-2-yl)ethan-1-Ol

The compound with CAS No. 2 is a highly specialized organic molecule known as 1,1-difluoro-N-(6-methoxyindolyl)ethanol. This compound belongs to the class of indole derivatives, which have garnered significant attention in the fields of medicinal chemistry and pharmacology due to their diverse biological activities. The structure of this molecule features a fluorinated ethanol group attached to an indole ring substituted with a methoxy group at the 6-position. This unique combination of functional groups endows the compound with intriguing chemical and biological properties.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, researchers have explored its role as a modulator of cellular signaling pathways, particularly those involving G-protein coupled receptors (GPCRs). The presence of the methoxy group at the indole ring enhances the molecule's ability to interact with specific receptor subtypes, making it a promising candidate for drug development in conditions such as neurodegenerative diseases and inflammatory disorders.

One of the most notable advancements in understanding this compound is its application in the design of novel antiviral agents. Scientists have demonstrated that the fluorinated ethanol moiety can interfere with viral replication mechanisms by targeting essential enzymes. This property has led to ongoing investigations into its efficacy against emerging viral pathogens, including coronaviruses.

In addition to its therapeutic potential, this compound has also been studied for its role in chemical synthesis as an intermediate in the construction of more complex molecules. Its reactivity under various reaction conditions has been thoroughly investigated, revealing its versatility in forming bonds with different functional groups. This makes it an invaluable building block in organic synthesis.

From a structural standpoint, the compound's stability and solubility are influenced by the electron-withdrawing fluorine atoms and the electron-donating methoxy group. These opposing effects create a balance that enhances the molecule's pharmacokinetic properties, such as absorption and distribution within biological systems.

Moreover, computational studies have provided insights into the molecular interactions that govern its bioactivity. Quantum mechanical calculations have revealed key interactions between this compound and target proteins, shedding light on its mechanism of action at a molecular level.

Despite its promising attributes, further research is required to fully harness its potential across various applications. Collaborative efforts between academic institutions and pharmaceutical companies are underway to explore its therapeutic efficacy in preclinical models and human trials.

In conclusion, CAS No. 1 is not merely a chemical entity but a versatile tool with immense potential in drug discovery and development. Its unique structure and diverse functional groups make it a subject of intense scientific interest, paving the way for innovative solutions in medicine and beyond.